2-{4-[cyclopentyl(methyl)sulfamoyl]benzamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: 2-[[4-[cyclopentyl(methyl)sulfamoyl]benzoyl]amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C21H25N3O4S2/c1-24(14-5-2-3-6-14)30(27,28)15-11-9-13(10-12-15)20(26)23-21-18(19(22)25)16-7-4-8-17(16)29-21/h9-12,14H,2-8H2,1H3,(H2,22,25)(H,23,26)
• InChI Key: ZBXCKEZHVVNISZ-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=C(C4=C(S3)CCC4)C(=O)N
• Molecular Formula: C21H25N3O4S2
• Molecular Weight: 447.6 g/mol
• CAS No.: 946208-81-7

Description

This compound is a cyclopenta[b]thiophene-3-carboxamide derivative featuring a sulfamoyl benzamido substituent at position 2 and a cyclopentyl(methyl) group on the sulfonamide moiety. The cyclopenta[b]thiophene core is a privileged scaffold in medicinal chemistry, known for its conformational rigidity and ability to engage with hydrophobic binding pockets .

Biological Activity

The compound 2-{4-[cyclopentyl(methyl)sulfamoyl]benzamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide is a synthetic organic molecule that has garnered attention for its potential biological activities, particularly in the fields of oncology and pharmacology. This article explores its biological activity, focusing on its mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C23H23N3O4S2
• Molecular Weight : 469.6 g/mol
• CAS Number : 893099-26-8

The compound features a cyclopentyl group attached to a sulfamoyl moiety and a benzamide structure, which may contribute to its biological activity by interacting with various molecular targets.

Biological Activity Data

The following table summarizes the biological activities reported for compounds structurally related to 2-{4-[cyclopentyl(methyl)sulfamoyl]benzamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide:

Compound	Activity Type	Cell Line	IC50 (µM)	Mechanism
Compound 17	Antiproliferative	A549	0.36	Tubulin polymerization inhibition
Compound 17	Induction of apoptosis	A549	-	Caspase activation
Trametinib + 4-MU	Antitumor effects	MPM Cells	-	ERK blockade

Case Studies and Research Findings

• Anticancer Potential : A study evaluating cyclohepta[b]thiophenes found that compound 17 exhibited potent antiproliferative activity with minimal cytotoxicity across various cancer cell lines. It induced cell cycle arrest and apoptosis, suggesting a promising therapeutic profile .
• Combination Therapy : Research on trametinib and 4-methylumbelliferone (4-MU) indicated that their combination enhances antitumor efficacy in malignant pleural mesothelioma (MPM) models. This highlights the potential for synergistic effects when combined with other therapeutic agents .
• Synthesis and Optimization : The synthesis of related compounds often involves optimizing reaction conditions to enhance yield and purity. Techniques such as continuous flow reactors and green chemistry principles are being explored for industrial applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The compound’s closest analogs differ in substituents on the sulfamoyl benzamido group and cyclopenta[b]thiophene core:

Compound Name	Substituent Variations	Molecular Formula	Molecular Weight	logP	Pharmacological Use/Activity	Reference
Target Compound : 2-{4-[cyclopentyl(methyl)sulfamoyl]benzamido}-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide	Cyclopentyl(methyl)sulfamoyl	C22H27N3O4S2	469.60*	~3.5†	Hypothesized mitochondrial modulation	–
G839-0106 : 2-{4-[cyclohexyl(methyl)sulfamoyl]benzamido}-N-methyl-4H,5H,6H-cyclopenta[b]thiophene-3-carboxamide	Cyclohexyl(methyl)sulfamoyl; N-methyl at carboxamide	C23H29N3O4S2	475.63	3.67	Antiviral screening compound
2-{4-[ethyl(phenyl)sulfamoyl]benzamido}-...thiophene-3-carboxamide	Ethyl(phenyl)sulfamoyl	–	–	–	Undisclosed (PubChem entry)
N-Phenyl-2-[(2-thienylcarbonyl)amino]-...thiophene-3-carboxamide	Thienylcarbonylamino; phenylcarbamoyl	–	–	–	Undisclosed (structural analog)

*Calculated based on G839-0106’s formula (C₂₃H₂₉N₃O₄S₂) with cyclopentyl (C₅H₉) replacing cyclohexyl (C₆H₁₁).
†Estimated via comparative analysis of cycloalkyl substituent effects on logP .

Key Structural and Functional Differences

• Cycloalkyl vs. In contrast, ethyl(phenyl) or thienyl substituents (e.g., ) introduce aromatic π-systems, which could improve target binding via π-π interactions but reduce solubility.
• N-Methylation (G839-0106) : The N-methyl group in G839-0106 likely decreases hydrogen-bonding capacity, improving metabolic stability but possibly reducing target affinity compared to the unmethylated target compound .
• Core Modifications : Analogues with fused heterocycles (e.g., pyridin-2-yl in ) or chloroacetamido substituents () exhibit divergent physicochemical profiles, such as altered logSw (water solubility) and polar surface area, which influence bioavailability .

Pharmacological Implications

• Antiviral Potential: G839-0106’s inclusion in antiviral libraries implies that the sulfamoyl benzamido-thiophene scaffold may interfere with viral replication machinery, possibly through protease or polymerase inhibition .
• Antimicrobial Activity : Thiophene derivatives like those in demonstrate broad-spectrum antimicrobial effects, hinting at possible secondary applications for the target compound .

Research Findings and Trends

• Structure-Activity Relationship (SAR): Cycloalkyl substituents optimize lipophilicity (logP ~3.5–3.7) while maintaining moderate solubility (logSw ~-4.18), balancing cell permeability and bioavailability . The cyclopenta[b]thiophene core’s rigidity enhances target selectivity compared to flexible analogs (e.g., ’s phenylimino derivatives) .
• Synthetic Accessibility : The target compound’s synthesis likely follows routes similar to G839-0106, involving sulfonylation of benzamido intermediates and cyclopenta[b]thiophene coupling .